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*Abstract

This technical guide provides a comprehensive overview of 1-Acetyl-5-bromo-7-nitroindoline,
a substituted indoline derivative of interest in medicinal chemistry and organic synthesis. This
document consolidates critical data including its Chemical Abstracts Service (CAS) number,
molecular structure, and key physicochemical properties. Furthermore, it outlines a putative
synthetic pathway and generalized experimental protocols for its characterization, designed to
support researchers in its application and further development.

Compound Identification and Structure

1-Acetyl-5-bromo-7-nitroindoline is a complex organic molecule built upon a core indoline
scaffold. Its systematic IUPAC name is 1-(5-bromo-7-nitro-2,3-dihydroindol-1-yl)ethanone[1].
The structure is characterized by an acetyl group attached to the nitrogen at position 1, a
bromine atom at position 5, and a nitro group at position 7 of the indoline ring.

« CAS Number: 62368-07-4[1][2][3][4][5]

e Molecular Formula: C10HoBrN203[2][3][5]
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e SMILES: CC(=O)N1CCc2cc(Br)cc(c12)--INVALID-LINK--=0[2]
e InChl Key: RCELVCNAKOBPO-UHFFFAOYSA-N[1][2]

Physicochemical and Safety Data

A summary of essential quantitative data for 1-Acetyl-5-bromo-7-nitroindoline is presented in
the table below. This information is critical for experimental design, handling, and storage.

Property Value Source
Molecular Weight 285.09 g/mol [1112]5]
Physical Form Solid [2]
Assay Purity >98% [2]
Storage Temperature 2-8°C [2]
H319: Causes serious eye
GHS Hazard Statements S [1]
irritation
P264, P280,
Precautionary Statements P305+P351+P338, [6]
P337+P317

Experimental Protocols

While a specific, detailed synthesis protocol for 1-Acetyl-5-bromo-7-nitroindoline is not
readily available in the reviewed literature, a plausible multi-step synthetic route can be
conceptualized based on established organic chemistry principles for indoline derivatives. The
synthesis of related N-acyl-7-nitroindolines can be challenging, often requiring multiple steps
from an indole or indoline precursor due to the difficulty of direct acylation of 7-nitroindolines[7].

An indirect method, involving the protection and functionalization of an indoline precursor, is
generally more effective.

Hypothetical Synthesis Pathway

A logical synthetic approach would involve:
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o Acetylation of Indoline: Protection of the nitrogen atom of the indoline ring with an acetyl
group to direct subsequent electrophilic aromatic substitution and prevent side reactions.

e Bromination: Introduction of the bromine atom at the C5 position of the acetylindoline.
 Nitration: Introduction of the nitro group at the C7 position. The acetyl group helps direct the

nitration to the desired position.

Hypothetical Synthesis of 1-Acetyl-5-bromo-7-nitroindoline

Nitrating Agent
Indoline Acetic Anhydride P 1-Acetylindoline N-Bromosuccinimide | 1-Acetyl-5-bromoindoline (.., HNO3/H2504) L 1-Acetyl-5-bromo-7-nitroindoline

Click to download full resolution via product page

Caption: Hypothetical synthesis pathway for 1-Acetyl-5-bromo-7-nitroindoline.

General Characterization Workflow

The identity and purity of the synthesized 1-Acetyl-5-bromo-7-nitroindoline should be
confirmed using standard analytical techniques.

 Purification: The crude product obtained from the synthesis would typically be purified using
column chromatography on silica gel.

e Structural Confirmation:

o NMR Spectroscopy (*H and 3C): To confirm the chemical structure, including the positions
of the acetyl, bromo, and nitro groups on the indoline scaffold.

o Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

e Purity Analysis:

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final
compound.
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o Elemental Analysis: To confirm the elemental composition (C, H, N, Br).

General Characterization Workflow
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Caption: Standard workflow for the purification and characterization of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Acetyl-5-bromo-7-nitroindoline CAS number and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556862#1-acetyl-5-bromo-7-nitroindoline-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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